Cas no 1909325-40-1 (4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride)

• Product Name: 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride
• CAS No: 1909325-40-1
• CID: 4629141
• PubChem ID: 71742282
• Update Time: 2025-10-29

4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride

• Inchi： InChI=1S/C7H12N2O.ClH/c8-5-7(6-9)1-3-10-4-2-7;/h1-5,8H2;1H
• InChI Key： BWJFWIAYYYPXLG-UHFFFAOYSA-N
• SMILES： C1COCCC1(CN)C#N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride

Introduction to 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride (CAS No. 1909325-40-1)

4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride, identified by the CAS number 1909325-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyran class, characterized by its cyclic structure and functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both an amino group and a nitrile group in its molecular framework endows it with unique reactivity, making it a valuable building block for the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and biological studies. This property allows for easier dissolution and manipulation in biochemical assays, facilitating its use in both preclinical and clinical research settings. The compound's structural features position it as a promising candidate for further exploration in the synthesis of pharmacologically active agents.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from heterocyclic compounds. 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride has emerged as a key intermediate in this domain, particularly due to its ability to undergo various chemical transformations that yield complex molecular architectures. These transformations include nucleophilic additions, cyclizations, and functional group interconversions, which are essential for constructing intricate drug molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism and inflammation. The amino group provides a site for further derivatization, allowing chemists to modify the compound's properties to enhance binding affinity and selectivity against target proteins. Similarly, the nitrile group can be converted into other functional moieties, such as amides or carboxylic acids, which are common pharmacophores in drug design.

The pharmaceutical industry has shown particular interest in leveraging this compound for the development of treatments against neurological disorders. Preliminary studies suggest that derivatives of 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride may exhibit neuroprotective effects by modulating neurotransmitter activity or by inhibiting the aggregation of misfolded proteins associated with neurodegenerative diseases. These findings have opened up new avenues for research into potential therapeutic strategies.

Moreover, the compound's structural similarity to natural products has prompted investigations into its biosynthetic pathways and potential applications in synthetic biology. By understanding how this molecule can be incorporated into larger biosynthetic pathways, researchers aim to develop more efficient methods for producing complex pharmaceuticals using enzymatic or microbial systems. This approach could reduce reliance on traditional chemical synthesis and offer more sustainable alternatives for drug production.

Recent advancements in computational chemistry have also enhanced the study of 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride by enabling high-throughput virtual screening of its derivatives. These computational methods allow researchers to predict the biological activity of various molecular modifications before conducting costly experimental trials. This synergy between computational modeling and experimental validation has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The safety profile of this compound is another critical consideration in its application within pharmaceutical research. Extensive toxicological studies have been conducted to assess its potential side effects and determine appropriate dosing regimens. These studies have provided valuable insights into how the compound behaves within biological systems, informing both its use as an intermediate and its potential as an active pharmaceutical ingredient (API).

In conclusion, 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile hydrochloride (CAS No. 1909325-40-1) represents a significant advancement in medicinal chemistry due to its versatile reactivity and broad range of applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases, including cancer and neurological disorders. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of pharmaceutical innovation.